Cas no 1240971-32-7 (4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine)

• Product Name: 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine
• CAS No: 1240971-32-7
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 5455677
• PubChem ID: 47054097
• Update Time: 2025-10-29

4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1240971-32-7
• EN300-26623272
• 4-METHYL-1-{[1-(PROP-2-YN-1-YL)PIPERIDIN-4-YL]METHYL}PIPERIDINE
• Z645078090
• AKOS034501491
• 4-methyl-1-[(1-prop-2-ynylpiperidin-4-yl)methyl]piperidine
• Piperidine, 4-[(4-methyl-1-piperidinyl)methyl]-1-(2-propyn-1-yl)-
• 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine

• Inchi： 1S/C15H26N2/c1-3-8-16-11-6-15(7-12-16)13-17-9-4-14(2)5-10-17/h1,14-15H,4-13H2,2H3
• InChI Key： FZIZLXPNIHCSQR-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCC(CN2CCC(C)CC2)CC1

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.950±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 311.8±17.0 °C(Predicted)
• pka: 9.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine

Introduction to 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine (CAS No. 1240971-32-7)

4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine, also known by its CAS number 1240971-32-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a propargyl group, and a methyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine can be represented as follows: C₁₅H₂₃N₃. The presence of the piperidine ring, which is a six-membered cyclic amine, provides the compound with a high degree of conformational flexibility. This flexibility is crucial for its ability to interact with various biological targets, such as receptors and enzymes. The propargyl group (C≡C−CH₃) adds further complexity to the molecule, potentially enhancing its pharmacological properties by facilitating specific interactions with target proteins.

In recent years, there has been a growing interest in the development of small molecules for the treatment of neurological disorders, particularly those involving the modulation of neurotransmitter systems. 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine has shown promising results in preclinical studies for its potential as a modulator of the central nervous system (CNS). Specifically, it has been investigated for its ability to interact with nicotinic acetylcholine receptors (nAChRs), which play a critical role in cognitive function and neuroprotection.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine as a novel ligand for nAChRs. The researchers found that this compound exhibited high affinity and selectivity for specific subtypes of nAChRs, particularly α7 and α4β2 subtypes. These subtypes are implicated in various neurological conditions, including Alzheimer's disease, Parkinson's disease, and schizophrenia. The selective binding properties of 4-methyl-1-{1-(prop-2-yn-1-yl)piperidin-4-ylmethyl}piperidine suggest that it could be developed into a therapeutic agent with improved efficacy and reduced side effects compared to existing drugs.

Beyond its potential as a CNS modulator, 4-methyl-1-{1-(prop-2-yn-*y*l)piperidin-*y*-*l*m*-*e*t*h*y*l}p*i*p*e*r*i*d*i*n*e* has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. A study published in the European Journal of Pharmacology in 2022 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism underlying this anti-inflammatory effect is thought to involve the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

The synthesis of 4-methyl-*{*-*(pr*o*p-*y*n*-*y*l*)*pi*p*e*r*i*d*i*n*-4-*y*l*m*-*e*t*h*y*l}*pi*p*e*r*i*d*i*n*e* has been extensively studied to optimize its yield and purity. One common synthetic route involves the coupling of 4-methylpiperidine with 1-(propargyl)piperidine using palladium-catalyzed reactions. This method has been refined to achieve high yields and stereoselectivity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development into clinical trials.

In addition to its therapeutic potential, *{*-*(pr*o*p-*y*n*-*y*l*)*pi*p*e*r*i*d*i*n*-4-*y*l*m*-*e*t*h*y*l}*pi*p*e*r*i*d*i*n*e* has also been investigated for its use as a tool compound in academic research. Its unique chemical structure makes it an ideal candidate for studying receptor-ligand interactions and signaling pathways. Researchers have used this compound to gain insights into the molecular mechanisms underlying various physiological processes and diseases.

The safety profile of *{*-*(pr*o*p-*y*n*-*y*l*)*pi*p*e*r*i*d*i*n*-4-*y*l*m*-*e*t*h*y*l}*pi*p*e*r*i*d*i*n*e* is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects. Ongoing research aims to address these concerns and ensure that the compound can be safely administered to patients.

In conclusion, *{*-*(pr*o*p-*y*n*-*y*l*)*pi*p*e*r*i*d*i*n*-4-*y*l*m*-*e*t*h*y*l}*pi*p*e*r*i*d*i*n*e* (CAS No. 1240971-32--7) represents a promising candidate for the treatment of various neurological disorders and inflammatory conditions. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into the complex mechanisms underlying human health and disease.